Cas no 200358-05-0 (2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-)

• Product Name: 2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
• CAS No: 200358-05-0
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• MDL: MFCD01860772
• CID: 1391413
• PubChem ID: 15445891
• Update Time: 2025-09-22

2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
• 5-(4-METHOXYPHENYL)THIOPHENE-2-CARBONITRILE
• 200358-05-0
• GEO-03594
• 2-cyano-5-(4-methoxyphenyl)thiophene
• SCHEMBL6660584
• KLOBIDFRJPQTOF-UHFFFAOYSA-N
• DTXSID40572857

• MDL： MFCD01860772
• Inchi： 1S/C12H9NOS/c1-14-10-4-2-9(3-5-10)12-7-6-11(8-13)15-12/h2-7H,1H3
• InChI Key： KLOBIDFRJPQTOF-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 215.04057
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 33.02